![molecular formula C10H11ClN2S B6028620 N-allyl-N'-(3-chlorophenyl)thiourea CAS No. 14255-75-5](/img/structure/B6028620.png)
N-allyl-N'-(3-chlorophenyl)thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-allyl-N'-(3-chlorophenyl)thiourea (ACTU) is a chemical compound that has been extensively studied for its biochemical and physiological effects. It is a thiourea derivative that has been used in various scientific research applications, including as an inhibitor of the enzyme thioredoxin reductase and as a potential anticancer agent.
Mechanism of Action
The mechanism of action of N-allyl-N'-(3-chlorophenyl)thiourea is not fully understood, but it is believed to involve the inhibition of thioredoxin reductase and the induction of oxidative stress in cancer cells. Thioredoxin reductase is an enzyme that plays a key role in the regulation of cellular redox balance, and its inhibition can lead to the accumulation of reactive oxygen species and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the induction of oxidative stress, the inhibition of cell growth and proliferation, and the induction of apoptosis in cancer cells. It has also been shown to have anti-inflammatory and antiviral properties, and may have potential as a therapeutic agent for a range of diseases.
Advantages and Limitations for Lab Experiments
N-allyl-N'-(3-chlorophenyl)thiourea has several advantages for use in lab experiments, including its relatively low cost, ease of synthesis, and wide range of potential applications. However, it also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several potential future directions for research on N-allyl-N'-(3-chlorophenyl)thiourea, including further investigation of its mechanism of action, optimization of its anticancer activity through structural modifications, and exploration of its potential as a therapeutic agent for other diseases, such as viral infections and inflammatory diseases. Additionally, further research is needed to explore the potential toxicity of this compound and to identify any potential side effects that may limit its clinical use.
Synthesis Methods
N-allyl-N'-(3-chlorophenyl)thiourea can be synthesized through a multi-step process involving the reaction of allylamine with 3-chlorobenzaldehyde, followed by the reaction of the resulting Schiff base with thiourea. The final product is obtained after purification through recrystallization.
Scientific Research Applications
N-allyl-N'-(3-chlorophenyl)thiourea has been extensively studied for its potential as an anticancer agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been studied for its potential as an inhibitor of thioredoxin reductase, an enzyme that is overexpressed in many cancer cells and plays a key role in cell growth and survival.
properties
IUPAC Name |
1-(3-chlorophenyl)-3-prop-2-enylthiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClN2S/c1-2-6-12-10(14)13-9-5-3-4-8(11)7-9/h2-5,7H,1,6H2,(H2,12,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWMJPURKWVVDJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=S)NC1=CC(=CC=C1)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50364341 |
Source
|
Record name | STK093741 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50364341 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
14255-75-5 |
Source
|
Record name | NSC45293 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=45293 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | STK093741 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50364341 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.